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Compound of Interest

Compound Name: Kasugamycin sulfate

Cat. No.: B608306 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe and

environmentally responsible disposal of chemical reagents is paramount. This document

provides essential safety and logistical information for the proper disposal of Kasugamycin
sulfate, a potent aminoglycoside antibiotic. Adherence to these procedures is critical for

maintaining a safe laboratory environment and complying with regulatory standards.

Quantitative Data Summary
The following table summarizes the key quantitative data for Kasugamycin, primarily based on

its hydrochloride hydrate form, which is closely related to the sulfate salt and for which more

data is available. These properties are crucial for understanding its behavior and potential

hazards.
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Property Value Source(s)

Physical Properties

Melting Point 202-230 °C (decomposes) [1]

pH
4.35 (1% wt/vol solution at

24.5 °C)
[1]

Density 0.43 g/mL (at 24.5 °C) [1]

Water Solubility
pH 5: 20.7 g/100 mLpH 7: 22.8

g/100 mLpH 9: 43.8 g/100 mL
[1]

Vapor Pressure ≤ 1.3 x 10⁻² mPa (at 25 °C) [1]

Chemical Properties

pKa
pKa1 = 3.23pKa2 = 7.73pKa3

= 11.0
[1]

log Kow (Octanol/Water

Partition Coefficient)
≤ 1.96 (at 23 °C and pH 5) [1]

Toxicity Data (Kasugamycin

Hydrochloride)

Oral LD50 (Rat) > 5,000 mg/kg [2]

Oral LD50 (Mouse) > 5,000 mg/kg [2]

Dermal LD50 (Rat) > 2,000 mg/kg [2]

Bobwhite Quail Oral LD50 > 4000 mg/kg [2]

Rainbow Trout 96-hr LC50 > 1,000 ppm [2]

Bluegill 96-hr LC50 > 1,000 ppm [2]

Daphnia magna 3-hr LC50 > 40 ppm [2]
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The preferred method for the disposal of Kasugamycin sulfate is through incineration by a

licensed chemical waste disposal facility. The following protocol outlines the general steps for

preparing and disposing of this material.

1. Personal Protective Equipment (PPE):

Wear appropriate PPE, including safety goggles, chemical-resistant gloves, and a lab coat.

2. Waste Collection:

Collect waste Kasugamycin sulfate, including any contaminated materials (e.g., weighing

paper, pipette tips), in a designated and clearly labeled chemical waste container.

Ensure the container is suitable for solid chemical waste and is kept closed when not in use.

3. Spill Management:

In case of a spill, avoid dust formation.

For small spills, carefully sweep up the solid material and place it in the designated waste

container.

For larger spills, consult your institution's safety officer.

4. Storage Pending Disposal:

Store the waste container in a cool, dry, and well-ventilated area, away from incompatible

materials.

5. Arranging for Disposal:

Contact your institution's Environmental Health and Safety (EHS) office or a licensed

chemical waste disposal contractor to arrange for pickup and disposal.

Provide the contractor with the Safety Data Sheet (SDS) for Kasugamycin sulfate.

6. Disposal of Empty Containers:
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Empty containers should be triple-rinsed with an appropriate solvent (e.g., water).

The rinsate should be collected and disposed of as chemical waste.

After rinsing, the container can be punctured to prevent reuse and disposed of in a sanitary

landfill or offered for recycling or reconditioning, in accordance with local regulations.

Disposal Workflow
The following diagram illustrates the logical workflow for the proper disposal of Kasugamycin
sulfate.
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Kasugamycin Sulfate Disposal Workflow

Disclaimer: This information is intended as a general guide. Always consult your institution's

specific safety and disposal protocols and the manufacturer's Safety Data Sheet (SDS) before

handling or disposing of any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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